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Compound of Interest

Compound Name:
4-Methoxy-2-

nitrophenylthiocyanate

Cat. No.: B3054321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 4-Methoxy-2-nitrophenylthiocyanate is a specialized chemical compound for

which there is limited information in public databases and commercial catalogs. This guide has

been compiled from established chemical principles and data for structurally related

compounds. All experimental procedures are illustrative and should be adapted and optimized

under appropriate laboratory settings.

Introduction
4-Methoxy-2-nitrophenylthiocyanate is an aromatic organic compound characterized by a

benzene ring substituted with a methoxy group, a nitro group, and a thiocyanate group. The

relative positions of these functional groups (4-methoxy, 2-nitro) are critical to its chemical

properties and potential reactivity. The thiocyanate (-SCN) functional group is a versatile moiety

in organic synthesis and can be a precursor to various sulfur-containing heterocycles. It is an

isomer of the more commonly found isothiocyanate (-NCS) functional group. Given the scarcity

of data for this specific compound, this guide provides a theoretical and practical framework for

its synthesis and characterization based on well-established chemical reactions.

Physicochemical Data
Quantitative data for 4-Methoxy-2-nitrophenylthiocyanate is not readily available. The

following table summarizes estimated and calculated properties based on its chemical structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3054321?utm_src=pdf-interest
https://www.benchchem.com/product/b3054321?utm_src=pdf-body
https://www.benchchem.com/product/b3054321?utm_src=pdf-body
https://www.benchchem.com/product/b3054321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and data from analogous compounds.

Property Value (Estimated) Notes

CAS Number Not assigned
This compound is not listed in

major chemical databases.

Molecular Formula C8H6N2O3S
Calculated from the chemical

structure.

Molecular Weight 210.21 g/mol

Calculated from the atomic

weights of the constituent

elements.

Appearance
Expected to be a yellow to

orange crystalline solid

Based on the appearance of

the precursor, 4-methoxy-2-

nitroaniline.

Melting Point > 100 °C
Estimated based on related

nitroaromatic compounds.

Boiling Point > 300 °C

Expected to be high and likely

to decompose before boiling at

atmospheric pressure.

Solubility

Insoluble in water; soluble in

organic solvents like acetone,

DMSO, and DMF.

Typical for moderately polar

aromatic compounds.

pKa Not applicable
The molecule does not have a

readily ionizable proton.

Proposed Experimental Protocols
The synthesis of 4-Methoxy-2-nitrophenylthiocyanate can be approached through several

established methods for the preparation of aryl thiocyanates. The most plausible route starts

from the commercially available 4-methoxy-2-nitroaniline.

This is a classic and reliable method for introducing a thiocyanate group onto an aromatic ring.

Step 1: Diazotization of 4-Methoxy-2-nitroaniline
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Materials:

4-Methoxy-2-nitroaniline (1.0 eq)

Concentrated Hydrochloric Acid (HCl, 3.0 eq)

Sodium Nitrite (NaNO2, 1.1 eq)

Distilled water

Ice

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer and a

thermometer, suspend 4-methoxy-2-nitroaniline in a mixture of water and concentrated

hydrochloric acid.

Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

Dissolve sodium nitrite in a minimal amount of cold water.

Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the

temperature is maintained below 5 °C. The addition should be slow to control the

exothermic reaction.

Stir the reaction mixture at 0-5 °C for an additional 30 minutes after the addition is

complete to ensure full formation of the diazonium salt solution. The solution should be

clear or slightly yellow.

Step 2: Thiocyanation (Sandmeyer-type Reaction)

Materials:

Potassium Thiocyanate (KSCN, 1.2 eq)

Copper(I) Thiocyanate (CuSCN, catalytic amount, optional but recommended)
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Distilled water

Ethyl acetate or Dichloromethane for extraction

Procedure:

In a separate beaker, dissolve potassium thiocyanate in water. If using a catalyst, add

copper(I) thiocyanate to this solution.

Cool the thiocyanate solution to 0-5 °C.

Slowly add the cold diazonium salt solution from Step 1 to the stirred thiocyanate solution.

Effervescence (release of N2 gas) should be observed. Maintain the temperature below 10

°C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

The solid product, 4-Methoxy-2-nitrophenylthiocyanate, should precipitate from the

solution.

Collect the solid by vacuum filtration and wash with cold water.

For further purification, the crude product can be recrystallized from a suitable solvent

such as ethanol or an ethanol/water mixture. Alternatively, the reaction mixture can be

extracted with an organic solvent, the organic layer dried over anhydrous sodium sulfate,

and the solvent evaporated to yield the crude product.

An alternative approach involves the direct thiocyanation of an activated aromatic ring.

Materials:

4-Methoxy-2-nitroaniline (1.0 eq)

Potassium Thiocyanate (KSCN, 2.1 eq)

N-Bromosuccinimide (NBS, 1.0 eq)
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Ethanol

Procedure:

Dissolve N-bromosuccinimide in ethanol in a round-bottom flask and add potassium

thiocyanate. Stir the mixture at room temperature for about 5 minutes.

Add 4-methoxy-2-nitroaniline to the solution and continue stirring at room temperature.

Monitor the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the reaction mixture under reduced pressure.

Add water to the residue and extract the product with ethyl acetate.

Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the

solvent.

Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations
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4-Methoxy-2-nitroaniline
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Cool to 0-5 °C

Add NaNO2 solution
(Diazonium salt formation)

Add diazonium salt solution
(Sandmeyer Reaction)
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Precipitation and Filtration

4-Methoxy-2-nitrophenylthiocyanate
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Caption: Workflow for the synthesis of 4-Methoxy-2-nitrophenylthiocyanate.

Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding the biological activity or

the involvement of 4-Methoxy-2-nitrophenylthiocyanate in any signaling pathways. Aromatic

nitro compounds and thiocyanates can exhibit a range of biological effects, and any
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investigation into the bioactivity of this compound would be novel research. It is recommended

that appropriate safety precautions be taken when handling this compound due to the presence

of the nitro and thiocyanate functional groups, which can have toxicological properties.

Conclusion
This technical guide provides a comprehensive overview of 4-Methoxy-2-
nitrophenylthiocyanate, a compound for which there is currently a lack of published data. The

guide outlines its predicted physicochemical properties and provides detailed, plausible

protocols for its synthesis from readily available starting materials. The provided workflow

diagram offers a clear visual representation of the synthetic process. This information is

intended to serve as a valuable resource for researchers and scientists interested in the

synthesis and potential applications of this novel compound in drug development and other

areas of chemical research. All proposed experimental work should be conducted with

appropriate safety measures and adapted as necessary.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxy-2-
nitrophenylthiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054321#4-methoxy-2-nitrophenylthiocyanate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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